Cas no 5733-86-8 (1-Benzyl-5-oxopyrrolidine-3-carboxylic acid)

1-Benzyl-5-oxopyrrolidine-3-carboxylic acid structure
5733-86-8 structure
Product Name:1-Benzyl-5-oxopyrrolidine-3-carboxylic acid
CAS No:5733-86-8
MF:C12H13NO3
MW:219.236523389816
MDL:MFCD00085749
CID:46130
PubChem ID:99024
Update Time:2025-04-18

1-Benzyl-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Benzyl-5-oxopyrrolidine-3-carboxylic acid
    • 1-Benzyl-5-oxo-3-pyrrolidinecarboxylic Acid
    • 1-Benzyl-5-oxo-pyrrolidine-3-carboxylic acid
    • 5-Oxo-1-(phenylmethyl)-3-pyrrolidinecarboxylic acid
    • 1-Benzyl-4-carboxy-2-pyrrolidinone
    • Web 2124
    • 3-Pyrrolidinecarboxylic acid, 5-oxo-1-(phenylmethyl)-
    • 1-Benzyl-5-oxopyrrolidine-3-carboxylicacid
    • 5-oxo-1-benzylpyrrolidine-3-carboxylic acid
    • PubChem23181
    • Enamine_004282
    • Oprea1_439103
    • Oprea1_753113
    • MLS000062741
    • 1-BENZYL-5-OXO-PYRROLIDINE-3-CARBOXY
    • 3-Pyrrolidinecarboxylic acid, 1-benzyl-5-oxo-
    • 1-benzyl-5-oxo-3-pyrrolidine-carboxylic acid
    • BRN 0189394
    • 1-benzyl-5-oxo-3-pyrrolidinecarboxylicacid
    • FT-0773909
    • HMS1406C14
    • N-benzylpyrrolidin-2-one-4carboxylic
    • PB15647
    • SMR000071278
    • HMS2352M12
    • B4264
    • 5-oxo1-(phenylmethyl)-3-pyrrolidinecarboxylic acid
    • F1799-0573
    • VYKQDWPBYULGPF-UHFFFAOYSA-N
    • AKOS000198992
    • 5733-86-8
    • NCGC00058674-02
    • 1-Benzyl-2-Oxopyrrolidine-4-Carboxylic Acid
    • EN300-04425
    • NSC165809
    • (1-benzyl-2-oxo-4-pyrrolidinyl)carboxylic acid
    • NSC 165809
    • SB17705
    • NSC-165809
    • AS-5480
    • SY006092
    • SB17704
    • MFCD00085749
    • BB 0217891
    • CCG-202939
    • EU-0099947
    • SCHEMBL1902358
    • Z56862779
    • FT-0676659
    • AKOS016040524
    • CS-0052598
    • n-benzyl-pyrrolidin-2-one-4-carboxylic acid
    • CHEMBL1412498
    • Benzenebutanoic acid, 4-methyl-.alpha.,.gamma.-dioxo-, ethyl ester
    • AC-7411
    • STK069586
    • BBL016442
    • DB-011756
    • ALBB-000123
    • DB-011835
    • MDL: MFCD00085749
    • Inchi: 1S/C12H13NO3/c14-11-6-10(12(15)16)8-13(11)7-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,15,16)
    • InChI Key: VYKQDWPBYULGPF-UHFFFAOYSA-N
    • SMILES: O=C1CC(C(=O)O)CN1CC1C=CC=CC=1
    • BRN: 0189394

Computed Properties

  • Exact Mass: 219.09000
  • Monoisotopic Mass: 180.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.6
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.314g/cm3
  • Melting Point: 142.0 to 146.0 deg-C
  • Boiling Point: 471.3℃ at 760mmHg
  • Flash Point: 238.8℃
  • PSA: 57.61000
  • LogP: 1.05760

1-Benzyl-5-oxopyrrolidine-3-carboxylic acid Security Information

  • RTECS:UY0686500
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1-Benzyl-5-oxopyrrolidine-3-carboxylic acid Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

1-Benzyl-5-oxopyrrolidine-3-carboxylic acid Pricemore >>

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